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Compound of Interest

Compound Name: 2-Methyl-4-phenyl-1-butene

Cat. No.: B12996274

An In-depth Technical Guide to 2-Methyl-4-phenyl-1-butene

Introduction

2-Methyl-4-phenyl-1-butene is an organic compound featuring both an aromatic phenyl group
and a terminal alkene functional group. This uniqgue combination of a sterically hindered,
nucleophilic double bond and a stable aromatic ring makes it a molecule of interest for
researchers in organic synthesis, polymer science, and materials chemistry. Its structure
suggests potential as a monomer for specialty polymers and as a versatile intermediate for the
synthesis of more complex molecules. This guide provides a comprehensive overview of its
chemical and physical properties, spectroscopic signature, potential synthetic routes, reactivity,
and safety considerations, synthesized from available technical data to support professionals in
research and drug development.

Chemical Identity and Physical Properties

2-Methyl-4-phenyl-1-butene, also known by its IUPAC name (3-methylbut-3-en-1-yl)benzene,
is a substituted alkene.[1] Its core structure consists of a four-carbon butene chain with a
methyl group at the second position and a phenyl group at the fourth position.

Below is a diagram illustrating the chemical structure of 2-Methyl-4-phenyl-1-butene.
Caption: Chemical structure of 2-Methyl-4-phenyl-1-butene.

The key physicochemical properties of 2-Methyl-4-phenyl-1-butene are summarized in the
table below for easy reference.
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Property Value Source

(3-methylbut-3-en-1-

IUPAC Name J)benzene [1]
CAS Number 6683-51-8 [1]
Molecular Formula CiiHaa [1][2]13]
Molecular Weight 146.23 g/mol [1][2]
Boiling Point 205 °C [4]

Spectroscopic Profile

Spectroscopic data is crucial for the unambiguous identification and characterization of 2-
Methyl-4-phenyl-1-butene. Publicly available spectral data provides the following insights.[5]

'H NMR: The proton NMR spectrum is expected to show characteristic signals for the vinyl
protons of the terminal alkene (~4.7 ppm), the benzylic and allylic protons (in the ~2.0-2.8
ppm range), the methyl protons (~1.7 ppm), and the aromatic protons of the phenyl group
(~7.1-7.3 ppm).[1][5]

e 13C NMR: The carbon NMR spectrum will display distinct peaks for the sp? carbons of the
double bond and the aromatic ring, as well as the sp? carbons of the methylene and methyl
groups.[1][5]

e Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for
C-H stretching of the alkene and aromatic ring (above 3000 cm~1), C=C stretching of the
alkene (~1650 cm~1) and aromatic ring (~1600 and 1450 cm~1), and C-H bending vibrations.

[5]16]

e Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak (M+)
corresponding to its molecular weight.[5][7] Common fragmentation patterns would likely
involve the loss of a methyl group or cleavage at the benzylic position, leading to a stable
tropylium cation fragment.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-4-phenyl-1-butene
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-4-phenyl-1-butene
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-4-phenyl-1-butene
https://www.alfa-chemistry.com/cas_6683-51-8.htm
https://www.chembk.com/en/chem/1-Butene,%202-methyl-4-phenyl-
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-4-phenyl-1-butene
https://www.alfa-chemistry.com/cas_6683-51-8.htm
https://www.stenutz.eu/chem/solv6%20(2).php?name=2-methyl-4-phenyl-1-butene
https://www.benchchem.com/product/b12996274?utm_src=pdf-body
https://www.benchchem.com/product/b12996274?utm_src=pdf-body
https://spectrabase.com/compound/E3kdf4qp3Jm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-4-phenyl-1-butene
https://spectrabase.com/compound/E3kdf4qp3Jm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-4-phenyl-1-butene
https://spectrabase.com/compound/E3kdf4qp3Jm
https://spectrabase.com/compound/E3kdf4qp3Jm
https://spectrabase.com/spectrum/H42UaAAxtK1
https://spectrabase.com/compound/E3kdf4qp3Jm
https://spectrabase.com/spectrum/5Ssz0oIJ6Gl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12996274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The diagram below illustrates the distinct chemical environments within the molecule, which
correspond to the signals observed in NMR spectroscopy.

Caption: Key proton environments in 2-Methyl-4-phenyl-1-butene.

Synthesis and Reactivity
Synthesis

While specific, detailed laboratory preparations for 2-Methyl-4-phenyl-1-butene are not widely
published, a plausible and industrially relevant synthetic approach can be inferred from related
processes, such as the synthesis of other phenylbutenes.[8] A common method involves the
coupling of an organometallic reagent with a suitable halide. For instance, a Grignard reaction
between a phenethyl magnesium halide and a methallyl halide would yield the target
compound.

The proposed workflow for this synthesis is outlined below.
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Caption: General mechanism of electrophilic addition.

Potential Applications
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Based on its chemical structure, 2-Methyl-4-phenyl-1-butene is a promising candidate for
several applications:

» Polymer Science: As a monomer, it can be used to synthesize polymers. The presence of the
bulky phenyl group can impart desirable properties such as increased thermal stability, a
higher glass transition temperature, and specific refractive indices to the resulting polymer.
These materials could find use in advanced coatings and organic electronics. [9]* Fine
Chemical Synthesis: The dual reactivity of the alkene and aromatic ring makes it a versatile
intermediate. It can serve as a starting material for the synthesis of pharmaceuticals,
agrochemicals, and other high-value specialty chemicals. Phenylbutenes, in general, are
recognized as useful intermediates for these sectors. [8]* Fragrance and Flavor: Structurally
related phenyl-containing compounds are often used in the fragrance industry. While its
specific odor profile is not detailed, it could be investigated for such applications. [10]

Safety Profile

A specific Safety Data Sheet (SDS) for 2-Methyl-4-phenyl-1-butene is not readily available.
Therefore, a risk assessment must be conducted based on data from structurally similar
compounds.

» 4-Phenyl-1-butene: This related compound is classified as causing skin irritation and being
toxic to aquatic life with long-lasting effects. [11]* 2-Methyl-1-butene: This compound is an
extremely flammable liquid and vapor. It is generally advised to keep it away from heat,
sparks, open flames, and hot surfaces. [12][13] General Precautions (Inferred): Given the
presence of a hydrocarbon backbone and a terminal alkene, 2-Methyl-4-phenyl-1-butene
should be handled with the following precautions:

» Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment
(PPE), including safety glasses, chemical-resistant gloves, and a lab coat. [14]Avoid
breathing vapors.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep
away from sources of ignition.

o Fire: The compound is likely flammable. Use appropriate fire extinguishers (e.g., dry
chemical, COz).
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Disclaimer: This safety information is based on analogous compounds and is for guidance only.
Always consult a substance-specific SDS and perform a thorough risk assessment before
handling 2-Methyl-4-phenyl-1-butene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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